N-[(5-ethylpyridin-2-yl)methyl]-N,4-dimethylpyrimidin-2-amine

• IUPAC Name: N-[(5-ethylpyridin-2-yl)methyl]-N,4-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C14H18N4/c1-4-12-5-6-13(16-9-12)10-18(3)14-15-8-7-11(2)17-14/h5-9H,4,10H2,1-3H3
• InChI Key: SNLCMQQVOQMEQQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CN(C)C2=NC=CC(=N2)C
• Molecular Formula: C14H18N4
• Molecular Weight: 242.32 g/mol

Description

N-[(5-ethylpyridin-2-yl)methyl]-N,4-dimethylpyrimidin-2-amine is a useful research compound. Its molecular formula is C14H18N4 and its molecular weight is 242.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 242.153146591 g/mol and the complexity rating of the compound is 246. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

N-[(5-ethylpyridin-2-yl)methyl]-N,4-dimethylpyrimidin-2-amine and its derivatives are primarily studied for their synthesis and structural characterization. These compounds have been synthesized through various methods, including microwave irradiation, cyclocondensation, and other chemical reactions. Their structures have been characterized using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectroscopy, providing detailed insights into their chemical properties (Fleck et al., 2003); (Titi et al., 2020); (Deohate & Palaspagar, 2020).

Biological Activity and Applications

These compounds have shown potential in various biological applications. Studies have identified their utility in inhibiting bacterial growth, demonstrating antimicrobial properties. Additionally, some derivatives have been explored for their antitumor activities, indicating their potential use in cancer research (Rahmouni et al., 2016); (Noolvi et al., 2014).

Chemical Sensors and Probes

Some derivatives have been developed as fluorescent probes for the detection of metal ions in aqueous media. These compounds can interact with specific metal ions, leading to changes in fluorescence, which is useful in various analytical and environmental applications (Singh et al., 2020).

Advanced Chemical Synthesis

The compound and its derivatives play a role in advanced chemical synthesis. They have been used in the synthesis of complex molecular structures, demonstrating their versatility and importance in organic chemistry (Zhao et al., 2020).